Cas no 16077-39-7 (Pyrimidine,hexahydro-1,3-dimethyl-, hydrochloride (1:2))

• Product Name: Pyrimidine,hexahydro-1,3-dimethyl-, hydrochloride (1:2)
• CAS No: 16077-39-7
• MF: C₆H₁₅ClN₂
• MW: 150.649700403214
• CID: 233820
• PubChem ID: 54601503
• Update Time: 2025-06-15

Pyrimidine,hexahydro-1,3-dimethyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,hexahydro-1,3-dimethyl-, hydrochloride (1:2)
• 1,3-dimethyl-1,3-diazinane,hydrochloride
• NSC128681
• NSC-128681
• 1,3-Dimethylhexahydropyrimidine--hydrogen chloride (1/1)
• 1,3-dimethyl-1,3-diazinane;hydrochloride
• DTXSID70713150
• 16077-39-7

• Inchi： 1S/C6H14N2.ClH/c1-7-4-3-5-8(2)6-7;/h3-6H2,1-2H3;1H
• InChI Key： YBUHTEZLEQNXSN-UHFFFAOYSA-N
• SMILES： Cl.N1(C)CN(C)CCC1

Computed Properties

• Exact Mass: 150.09200
• Monoisotopic Mass: 283.091669
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 160

Experimental Properties

• Density: 0.888
• Boiling Point: 131.5°Cat760mmHg
• Flash Point: 23.9°C
• PSA: 6.48000
• LogP: 0.88900

Additional information on Pyrimidine,hexahydro-1,3-dimethyl-, hydrochloride (1:2)

Pyrimidine,hexahydro-1,3-dimethyl-, hydrochloride (1:2) and its Significance in Modern Chemical Biology

The compound Pyrimidine,hexahydro-1,3-dimethyl-, hydrochloride (1:2), identified by its CAS number 16077-39-7, represents a fascinating molecule with a rich structural and functional profile. This compound belongs to the pyrimidine class of heterocyclic aromatic organic compounds, which are widely recognized for their diverse biological activities and roles in pharmaceutical development. The unique structural features of this molecule, including its hexahydro-1,3-dimethyl substitution pattern and hydrochloride salt form, contribute to its distinctive chemical properties and potential applications in medicinal chemistry.

In recent years, the study of pyrimidine derivatives has seen significant advancements, particularly in understanding their mechanisms of action and therapeutic potential. Pyrimidines are fundamental building blocks in nucleic acids, making them crucial for DNA and RNA synthesis. Consequently, compounds that mimic or interact with pyrimidine structures have been extensively explored as pharmacological agents. The specific modification of the pyrimidine ring in Pyrimidine,hexahydro-1,3-dimethyl-, hydrochloride (1:2) enhances its ability to interact with biological targets, offering novel opportunities for drug discovery.

The hydrochloride salt form of this compound not only improves its solubility but also enhances its stability, making it a more practical candidate for various applications in research and industry. These attributes have positioned 16077-39-7 as a valuable intermediate in the synthesis of more complex molecules with potential therapeutic benefits. Researchers have leveraged its structural framework to develop new analogs with improved pharmacokinetic profiles and reduced side effects.

One of the most compelling areas of research involving this compound is its application in oncology. Pyrimidine derivatives have long been recognized for their ability to interfere with DNA replication and repair mechanisms in cancer cells. The hexahydro-1,3-dimethyl substitution pattern in Pyrimidine,hexahydro-1,3-dimethyl-, hydrochloride (1:2) is particularly noteworthy, as it can modulate the binding affinity and selectivity of the molecule towards specific enzymes involved in cancer progression. Recent studies have demonstrated that derivatives of this compound exhibit promising antitumor activity by inhibiting key enzymes such as thymidylate synthase.

Beyond oncology, this compound has also shown potential in other therapeutic areas. For instance, researchers have investigated its role in antiviral and antibacterial applications. The ability of pyrimidine-based molecules to mimic natural nucleobases allows them to interfere with viral replication processes, making them effective against a wide range of pathogens. Additionally, the structural versatility of 16077-39-7 has been exploited to develop novel antibiotics that target bacterial enzymes essential for survival.

The synthesis of Pyrimidine,hexahydro-1,3-dimethyl-, hydrochloride (1:2) involves sophisticated organic chemistry techniques that highlight the ingenuity of modern synthetic methodologies. The introduction of the hexahydro system provides a stable scaffold that can be further functionalized to create a diverse array of derivatives. This flexibility has enabled chemists to tailor the properties of these compounds for specific applications, underscoring their importance in drug development.

In conclusion, the compound 16077-39-7, with its unique structural features and versatile applications, represents a cornerstone in the field of chemical biology. Its role in developing novel therapeutic agents underscores the importance of pyrimidine derivatives in modern medicine. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play an even greater role in addressing some of the most pressing challenges in healthcare today.